L-Theanine L-Theanine N(5)-ethyl-L-glutamine is a N(5)-alkylglutamine where the alkyl group is ethyl. It has been isolated from green tea. It has a role as a neuroprotective agent, a plant metabolite and a geroprotector. It is a tautomer of a N(5)-ethyl-L-glutamine zwitterion.
Theanine, a precursor of ethylamine, is found in green tea. It is under investigation in clinical trial NCT00291070 (Effects of L-Theanine in Boys With ADHD).
L-Theanine is a natural product found in Camellia sinensis, Eurya japonica, and other organisms with data available.
See also: Green tea leaf (part of).
Brand Name: Vulcanchem
CAS No.: 3081-61-6
VCID: VC21538396
InChI: InChI=1S/C7H14N2O3/c1-2-9-6(10)4-3-5(8)7(11)12/h5H,2-4,8H2,1H3,(H,9,10)(H,11,12)/t5-/m0/s1
SMILES: CCNC(=O)CCC(C(=O)O)N
Molecular Formula: C7H14N2O3
Molecular Weight: 174.20 g/mol

L-Theanine

CAS No.: 3081-61-6

VCID: VC21538396

Molecular Formula: C7H14N2O3

Molecular Weight: 174.20 g/mol

* For research use only. Not for human or veterinary use.

L-Theanine - 3081-61-6

Description

L-Theanine is a unique amino acid predominantly found in the leaves of the Camellia sinensis plant, which is used to make green tea, black tea, and white tea. It is also present in smaller amounts in other plants like Gyokuro, Matcha, and certain types of mushrooms. L-Theanine is known for its potential health benefits, including stress reduction, improved sleep quality, and enhanced cognitive function.

Mental Health and Cognitive Function

L-Theanine has been shown to have therapeutic effects on mental health by reducing symptoms of depression and anxiety. It promotes relaxation without causing drowsiness and can improve sleep quality . Studies also suggest that L-Theanine may enhance cognitive functions such as attention and executive functions .

Liver Protection

L-Theanine exhibits protective effects on the liver by reducing inflammation and fibrosis. It has been demonstrated to decrease liver enzymes like AST and ALT in animal models, indicating its potential in mitigating liver damage .

Immune Regulation

L-Theanine can modulate immune responses by regulating cytokine secretion and enhancing immune function. It has been shown to increase the expression of certain anti-inflammatory cytokines while reducing pro-inflammatory ones .

Intestinal Health

L-Theanine can improve intestinal health by promoting beneficial microbiota and reducing harmful bacteria. It enhances intestinal development and reduces enterotoxin-mediated damage .

Clinical Studies

A study on patients with major depressive disorder found that chronic administration of L-Theanine for eight weeks significantly reduced depressive symptoms and improved sleep quality . Another study indicated that L-Theanine may improve attention and executive functions in middle-aged individuals .

Mechanisms of Action

L-Theanine's effects are partly due to its ability to modulate neurotransmitter levels, such as increasing dopamine and serotonin in the brain, which helps in reducing stress and anxiety . It also influences various signaling pathways involved in cancer and inflammation.

Effects of L-Theanine on Cognitive Function

GroupNBaseline12 WeeksChange from Baseline
Plasma Aβ(1–40) (pg/mL)
Placebo22219 ± 56210 ± 65–9.21 ± 35
Theanine26243 ± 175205 ± 94–38.6 ± 105
Plasma Aβ(1–42) (pg/mL)
Placebo311.6 ± 5.822.7 ± 10.511.2 ± 9.4
Theanine921.6 ± 2146.0 ± 5924.3 ± 52
Aβ(1–42)/Aβ(1–40)
Placebo100.04 ± 0.030.09 ± 0.040.05 ± 0.02
Theanine120.08 ± 0.060.24 ± 0.310.16 ± 0.27

Effects of L-Theanine on Depressive Symptoms

Symptom ScoresBaseline8 Weeks
HAMD-21 Total
Placebo
TheanineDecreased significantly
CAS No. 3081-61-6
Product Name L-Theanine
Molecular Formula C7H14N2O3
Molecular Weight 174.20 g/mol
IUPAC Name (2S)-2-amino-5-(ethylamino)-5-oxopentanoic acid
Standard InChI InChI=1S/C7H14N2O3/c1-2-9-6(10)4-3-5(8)7(11)12/h5H,2-4,8H2,1H3,(H,9,10)(H,11,12)/t5-/m0/s1
Standard InChIKey DATAGRPVKZEWHA-YFKPBYRVSA-N
Isomeric SMILES CCNC(=O)CC[C@@H](C(=O)O)N
SMILES CCNC(=O)CCC(C(=O)O)N
Canonical SMILES CCNC(=O)CCC(C(=O)O)N
Boiling Point 214-216 °C
Colorform White crystals from ethanol + water
Melting Point 174.20
217 - 218 °C
Physical Description Solid
Shelf Life Product is considered stable and hazardous polymerization will not occur.
Solubility Soluble in 2.6 parts water at 0 °C; soluble in 1.8 parts water at 100 °C
Insoluble in ethanol and ethe
Synonyms L-Theanine;Theanine;3081-61-6;Theanin;(S)-2-Amino-5-(ethylamino)-5-oxopentanoicacid;N-gamma-Ethyl-L-glutamine;N-Ethyl-L-glutamine;Suntheanine;L-gamma-Glutamylethylamide;N5-Ethyl-L-glutamine;N(5)-ethyl-L-glutamine;(2S)-2-amino-5-(ethylamino)-5-oxopentanoicacid;UNII-8021PR16QO;CCRIS7326;CHEBI:17394;DATAGRPVKZEWHA-YFKPBYRVSA-N;EINECS221-379-0;NSC21308;(+)-Theanine;PubChem13022;L-Glutamine,N-ethyl-;Spectrum2_001693;Spectrum3_001137;Spectrum4_001984;Spectrum5_000897
Vapor Pressure 5.0X10-8 mm Hg at 25 °C (est)
Reference 1. Liyanaarachchi GVV, Mahanama KRR, Somasiri HPPS, Punyasiri PAN. Validation of a reversed-phase high-performance liquid chromatographic method for the determination of free amino acids in rice using l-theanine as the internal standard. Food Chem. 2018 Feb 1;240:196-203. doi: 10.1016/j.foodchem.2017.07.038. Epub 2017 Jul 14. PMID: 28946262. 2. Zhu G, Yang S, Xie Z, Wan X. Synaptic modification by L-theanine, a natural constituent in green tea, rescues the impairment of hippocampal long-term potentiation and memory in AD mice. Neuropharmacology. 2018 Aug;138:331-340. doi: 10.1016/j.neuropharm.2018.06.030. Epub 2018 Jun 23. PMID: 29944861. 3. Zeng L, Lin L, Peng Y, Yuan D, Zhang S, Gong Z, Xiao W. l-Theanine attenuates liver aging by inhibiting advanced glycation end products in d-galactose-induced rats and reversing an imbalance of oxidative stress and inflammation. Exp Gerontol. 2020 Mar;131:110823. doi: 10.1016/j.exger.2019.110823. Epub 2019 Dec 31. PMID: 31899338.
PubChem Compound 439378
Last Modified Aug 15 2023

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